Cas no 889443-20-3 (3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone)

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone structure

889443-20-3 structure

Product Name:3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone

CAS No:889443-20-3

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:839667

Update Time:2024-10-26

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

- Aripiprazole Related Compound
- 3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone
- 7-(4-hydroxybutoxy)-3,4-dihydro-1H-quinolin-2-one
- 3,3,4,4,6,8-hexadeuterio-7-(4,4-dideuterio-4-hydroxybutoxy)-1H-quinolin-2-one
- 7-(4-Hydroxybutoxy)-3,4-dihydroquinolin-2(1H)-one
- 3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone (ACI)
- 3,4-Dichlorophenyl-7-(4-hydroxybutoxy)-2(1 H)-quinolinone
- Inchi： 1S/C13H17NO3/c15-7-1-2-8-17-11-5-3-10-4-6-13(16)14-12(10)9-11/h3,5,9,15H,1-2,4,6-8H2,(H,14,16)
- InChI Key： KRICLZOCASGBRD-UHFFFAOYSA-N
- SMILES： O=C1CCC2C(=CC(=CC=2)OCCCCO)N1

Computed Properties

Exact Mass: 235.12100

Experimental Properties

PSA: 62.05000
LogP: 1.80770

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：(BD763563)

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133065-1g	7-(4-hydroxybutoxy)-3,4-dihydroquinolin-2(1H)-one	889443-20-3	97%	1g	$239	2021-08-05
Chemenu	CM133065-1g	7-(4-hydroxybutoxy)-3,4-dihydroquinolin-2(1H)-one	889443-20-3	97%	1g	$***	2023-05-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1042645-25MG	Aripiprazole Related Compound B	889443-20-3		25mg	¥10813.73	2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1042645-25MG		889443-20-3		25MG	￥13300.87	2023-01-06
TRC	D449540-1g	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3		1g	$ 221.00	2023-09-07
TRC	D449540-10g	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3		10g	$ 1669.00	2023-09-07
1PlusChem	1P00GY8Q-100mg	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3	97%	100mg	$62.00	2024-04-20
1PlusChem	1P00GY8Q-250mg	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3	97%	250mg	$105.00	2024-04-20
1PlusChem	1P00GY8Q-1g	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3	97%	1g	$270.00	2024-04-20
A2B Chem LLC	AH90074-100mg	3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone	889443-20-3	97%	100mg	$50.00	2024-04-19

3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone Production Method

Production Method 1

129722-34-5

889443-20-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; 30 - 45 min, 25 - 35 °C
1.2 Solvents: Methanol ; 50 - 60 °C

Reference

Synthesis and characterization of N-oxides and metabolites of anti-psychotic drug, aripiprazole

Satyanarayana, Bollikonda; Sumalatha, Yasareni; Kumar, Sythana Suresh; Venkatraman, Sundaram; Reddy, Ghanta Mahesh; et al, Heterocyclic Communications, 2005, 11(6), 485-490

Production Method 2

33036-62-3

22246-18-0

889443-20-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 10 h, reflux

Reference

Synthesis of aripiprazole

Zhao, Huiqing; Feng, Tingmei; Wu, Qiuye; Liao, Hongli, Zhongguo Yiyao Gongye Zazhi, 2006, 37(9), 580-581

Production Method 3

2370959-16-1

889443-20-3

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; 4 h, rt

Reference

The Significance of Chirality in Drug Design and Synthesis of Bitopic Ligands as D3 Receptor (D3R) Selective Agonists

Battiti, Francisco O.; Cemaj, Sophie L.; Guerrero, Adrian M.; Shaik, Anver Basha; Lam, Jenny; et al, Journal of Medicinal Chemistry, 2019, 62(13), 6287-6314